Cas no 1803758-72-6 (Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate)
Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate
-
- Inchi: 1S/C12H13NO4/c1-3-17-11(15)6-8-4-9(7-13)12(16-2)10(14)5-8/h4-5,14H,3,6H2,1-2H3
- InChI Key: ZIOUTCCPZSOJID-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1C=C(C#N)C(=C(C=1)O)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 309
- XLogP3: 1.4
- Topological Polar Surface Area: 79.6
Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015021918-250mg |
Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate |
1803758-72-6 | 97% | 250mg |
480.00 USD | 2021-06-18 | |
| Alichem | A015021918-500mg |
Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate |
1803758-72-6 | 97% | 500mg |
823.15 USD | 2021-06-18 | |
| Alichem | A015021918-1g |
Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate |
1803758-72-6 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate
Introduction to Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate (CAS No. 1803758-72-6)
Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate (CAS No. 1803758-72-6) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound, characterized by its cyano, hydroxy, and methoxy functional groups, exhibits a range of biological activities and potential applications in pharmaceutical and chemical research.
The chemical formula of Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate is C13H13NO4, and its molecular weight is approximately 247.25 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 110 to 112°C. Its solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO) makes it highly suitable for various experimental conditions.
Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate has been the subject of numerous studies due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Recent research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate has also demonstrated antioxidant properties. Studies have indicated that it can scavenge free radicals and protect cells from oxidative stress, which is a major contributing factor to various chronic diseases such as cardiovascular disease and neurodegenerative disorders. The presence of the hydroxy and methoxy groups in the molecule is believed to play a crucial role in its antioxidant activity.
The cyano group in Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate has been linked to its potential anticancer properties. Research has shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been found to inhibit the activation of the PI3K/AKT pathway, which is often dysregulated in many types of cancer. These findings suggest that Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate could be a valuable lead compound for the development of novel anticancer drugs.
Beyond its biological activities, Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate has also been explored for its synthetic utility. The compound can serve as an intermediate in the synthesis of more complex molecules with diverse biological activities. Its reactivity and functional group diversity make it an attractive starting material for chemists working on the development of new pharmaceuticals and materials.
In terms of safety, while Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate is generally considered safe for laboratory use, standard precautions should be taken when handling this compound. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to minimize exposure. Additionally, proper storage conditions should be maintained to ensure the stability and integrity of the compound.
The future prospects for Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate are promising. Ongoing research continues to uncover new applications and mechanisms of action for this versatile compound. As our understanding of its biological properties deepens, it is likely that we will see increased interest in its use as a therapeutic agent and as a building block for advanced materials.
In conclusion, Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate (CAS No. 1803758-72-6) is a multifaceted organic compound with significant potential in various fields of research and application. Its unique chemical structure and diverse biological activities make it an important molecule for further investigation and development.
1803758-72-6 (Ethyl 3-cyano-5-hydroxy-4-methoxyphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)